5-fluoro-2-methoxy-N-(2-(5-methyl-6-oxopyrimidin-1(6H)-yl)ethyl)benzenesulfonamide
Description
5-fluoro-2-methoxy-N-(2-(5-methyl-6-oxopyrimidin-1(6H)-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C14H16FN3O4S and its molecular weight is 341.36. The purity is usually 95%.
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Scientific Research Applications
Antiproliferative Applications
Benzenesulfonamide derivatives have been synthesized and evaluated for their antiproliferative activity against a panel of tumor cell lines, including breast cancer and neuroblastoma cell lines. Among these, certain derivatives showed promising activity, highlighting the potential of benzenesulfonamide scaffolds in the development of new anticancer agents (Motavallizadeh et al., 2014).
Antimicrobial Applications
A series of arylazopyrazole pyrimidone clubbed heterocyclic compounds derived from benzenesulfonamide demonstrated significant antimicrobial activity against various bacterial and fungal strains. These findings suggest the versatility of benzenesulfonamide derivatives in creating potent antimicrobial agents (Sarvaiya et al., 2019).
Antimalarial Activity
Research on benzenesulfonamide derivatives has also extended into antimalarial applications. A study on the combination of 5-fluoroorotate with benzenesulfonamide derivatives against Plasmodium species demonstrated synergistic effects, leading to potent antimalarial activity. This suggests the potential of these compounds in the development of novel antimalarial therapies (Kim et al., 1998).
Fluorescence and Detection Applications
Benzenesulfonamide derivatives have been used to develop fluorescent probes for the detection of metal ions, such as Zinc(II), which is important for studying intracellular processes. The fluorescence properties of these probes when bound to Zn2+ ions provide valuable tools for biological and analytical applications (Kimber et al., 2001).
properties
IUPAC Name |
5-fluoro-2-methoxy-N-[2-(5-methyl-6-oxopyrimidin-1-yl)ethyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16FN3O4S/c1-10-8-16-9-18(14(10)19)6-5-17-23(20,21)13-7-11(15)3-4-12(13)22-2/h3-4,7-9,17H,5-6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWPQQUAHLMREAB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=CN(C1=O)CCNS(=O)(=O)C2=C(C=CC(=C2)F)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16FN3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-fluoro-2-methoxy-N-(2-(5-methyl-6-oxopyrimidin-1(6H)-yl)ethyl)benzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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